Cas no 899979-45-4 (N-(2-{(2,6-difluorophenyl)methylsulfamoyl}ethyl)-3-methoxybenzamide)

• Product Name: N-(2-{(2,6-difluorophenyl)methylsulfamoyl}ethyl)-3-methoxybenzamide
• CAS No: 899979-45-4
• MF: C₁₇H₁₈F₂N₂O₄S
• MW: 384.397630214691
• CID: 5500922
• Update Time: 2025-06-12

N-(2-{(2,6-difluorophenyl)methylsulfamoyl}ethyl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[[[(2,6-difluorophenyl)methyl]amino]sulfonyl]ethyl]-3-methoxy-
• N-(2-{(2,6-difluorophenyl)methylsulfamoyl}ethyl)-3-methoxybenzamide

• Inchi： 1S/C17H18F2N2O4S/c1-25-13-5-2-4-12(10-13)17(22)20-8-9-26(23,24)21-11-14-15(18)6-3-7-16(14)19/h2-7,10,21H,8-9,11H2,1H3,(H,20,22)
• InChI Key： BYMBOMGFXJIBOD-UHFFFAOYSA-N
• SMILES： C(NCCS(NCC1=C(F)C=CC=C1F)(=O)=O)(=O)C1=CC=CC(OC)=C1

Additional information on N-(2-{(2,6-difluorophenyl)methylsulfamoyl}ethyl)-3-methoxybenzamide

Comprehensive Overview of N-(2-{(2,6-difluorophenyl)methylsulfamoyl}ethyl)-3-methoxybenzamide (CAS No. 899979-45-4)

N-(2-{(2,6-difluorophenyl)methylsulfamoyl}ethyl)-3-methoxybenzamide (CAS No. 899979-45-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfamoyl and methoxybenzamide functional groups, is often explored for its potential applications in drug development and molecular biology. The presence of 2,6-difluorophenyl and ethyl moieties further enhances its reactivity and binding affinity, making it a subject of interest for researchers focusing on targeted therapies.

In recent years, the demand for highly specific bioactive compounds like N-(2-{(2,6-difluorophenyl)methylsulfamoyl}ethyl)-3-methoxybenzamide has surged, driven by advancements in precision medicine and personalized therapeutics. Researchers are particularly intrigued by its potential role in modulating enzymatic activity and receptor interactions, which aligns with current trends in cancer research and neurodegenerative disease studies. The compound's CAS No. 899979-45-4 serves as a critical identifier in global chemical databases, ensuring accurate referencing in academic and industrial settings.

The synthesis of N-(2-{(2,6-difluorophenyl)methylsulfamoyl}ethyl)-3-methoxybenzamide involves multi-step organic reactions, often requiring high-purity reagents and controlled conditions to achieve optimal yields. Its structural complexity necessitates advanced analytical techniques such as NMR spectroscopy and mass spectrometry for characterization. This level of detail is essential for researchers aiming to replicate or modify the compound for specific applications, a topic frequently searched in scientific forums and patent databases.

From an industrial perspective, CAS No. 899979-45-4 is often discussed in the context of scalable synthesis and cost-effective production. Companies specializing in custom synthesis and contract research are increasingly asked about its availability and purity standards. This aligns with broader market trends where small-molecule APIs and intermediates are in high demand for preclinical and clinical trials. The compound's methoxybenzamide group, in particular, is a recurring motif in drug discovery, further elevating its relevance.

Environmental and regulatory considerations also play a role in the discourse surrounding N-(2-{(2,6-difluorophenyl)methylsulfamoyl}ethyl)-3-methoxybenzamide. As sustainability becomes a priority, researchers are exploring green chemistry approaches to synthesize such compounds with minimal waste and energy consumption. Questions about its biodegradability and ecotoxicology are common in environmental science circles, reflecting a growing intersection between chemistry and ecology.

In summary, N-(2-{(2,6-difluorophenyl)methylsulfamoyl}ethyl)-3-methoxybenzamide (CAS No. 899979-45-4) represents a fascinating intersection of chemical innovation and biomedical application. Its structural features and functional versatility make it a valuable subject for ongoing research, particularly in fields like oncology, neurology, and materials science. As the scientific community continues to unravel its potential, this compound is poised to remain a key player in the evolution of modern therapeutics and industrial chemistry.